![molecular formula C10H13FN2 B1466745 1-[(2-Fluorophenyl)methyl]azetidin-3-amine CAS No. 1478689-72-3](/img/structure/B1466745.png)
1-[(2-Fluorophenyl)methyl]azetidin-3-amine
Overview
Description
1-(2-Fluorophenyl)methylazetidin-3-amine, also known as 1-FPMA, is a fluorinated amine compound belonging to the class of azetidines. It is a synthetic molecule with a wide range of uses in scientific research and lab experiments. 1-FPMA has been studied for its potential applications in medicine, drug delivery, and biochemistry, as well as its use as a reagent in organic synthesis.
Scientific Research Applications
Synthetic Chemistry of Azetidines
Azetidines, such as 1-[(2-Fluorophenyl)methyl]azetidin-3-amine, are an important class of compounds in synthetic chemistry due to their presence in natural products and significance in medicinal chemistry . They serve as versatile intermediates for the synthesis of various functionalized molecules.
Applications:- Amino Acid Surrogates : Azetidines can act as surrogates for amino acids in peptidomimetic chemistry, aiding in the development of compounds with improved biological activity and stability .
- Ring-Opening Reactions : They are excellent candidates for ring-opening reactions due to their strained four-membered ring structure, which can be exploited to generate a wide range of new compounds .
- Ring-Expansion Reactions : The inherent strain in azetidines also makes them suitable for ring-expansion reactions, leading to the formation of larger cyclic structures .
Medicinal Chemistry
In medicinal chemistry, 1-[(2-Fluorophenyl)methyl]azetidin-3-amine can be utilized to create compounds with potential therapeutic benefits.
Applications:- Drug Design : The compound’s structure allows for the creation of novel pharmacophores, which can be used to design drugs with specific targeting capabilities .
- Bioactive Molecule Synthesis : It can be incorporated into bioactive molecules, potentially leading to the development of new medications with enhanced efficacy .
Peptidomimetic Chemistry
Peptidomimetics are compounds that mimic the structure and function of peptides. 1-[(2-Fluorophenyl)methyl]azetidin-3-amine plays a crucial role in this field.
Applications:- Mimicking Protein Structures : It can be used to mimic secondary protein structures, which is valuable in the study of protein-protein interactions and the development of inhibitors .
- Stability Enhancement : Incorporating azetidine rings into peptidomimetics can enhance their metabolic stability, making them more viable as therapeutic agents .
Catalytic Processes
1-[(2-Fluorophenyl)methyl]azetidin-3-amine can be involved in various catalytic processes due to its reactivity.
Applications:- Catalyst Development : It may be used in the development of new catalysts for chemical reactions, including those that are environmentally friendly and sustainable .
Heterocyclic Compound Synthesis
Heterocyclic compounds are a mainstay in chemical research due to their diverse applications.
Applications:properties
IUPAC Name |
1-[(2-fluorophenyl)methyl]azetidin-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13FN2/c11-10-4-2-1-3-8(10)5-13-6-9(12)7-13/h1-4,9H,5-7,12H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUXWCISJQIBZMZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1CC2=CC=CC=C2F)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13FN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(2-Fluorophenyl)methyl]azetidin-3-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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